Cas no 51768-38-8 (3-O-methylellagic acid)

3-O-Methylellagic acid is a naturally occurring polyphenolic compound derived from ellagic acid through methylation at the 3-hydroxy position. It exhibits notable biological activities, including antioxidant, anti-inflammatory, and potential anticancer properties, owing to its ability to modulate cellular signaling pathways. This compound is of interest in pharmacological and biochemical research due to its structural stability and enhanced bioavailability compared to its parent molecule. Its well-defined chemical structure allows for precise studies on structure-activity relationships, making it valuable for investigating therapeutic mechanisms. 3-O-Methylellagic acid is commonly utilized in analytical standards, nutraceutical research, and as a reference compound in metabolic studies.
3-O-methylellagic acid structure
3-O-methylellagic acid structure
Product Name:3-O-methylellagic acid
CAS No:51768-38-8
MF:C15H8O8
MW:316.21922492981
CID:1574103
PubChem ID:13915428
Update Time:2025-06-08

3-O-methylellagic acid Chemical and Physical Properties

Names and Identifiers

    • 2,3,7-Trihydroxy-8-methoxychromeno[5,4,3-cde]chromene-5,10-dione
    • 3-O-Methylellagic acid
    • METHYL ELLAGIC ACID, 3-O-(SH)
    • 2,3,7-Trihydroxy-8-methoxy-[1]benzopyrano[5,4,3-cde][1]benzopyran-5,10-dione
    • 2,7,8-Trihydroxy-3-methoxychromeno[5,4,3-cde]chromene-5,10-dione
    • Ellagic acid 3-methyl ether
    • Dataset-S1.71
    • ConMedNP.2089
    • CS-0128296
    • 51768-38-8
    • trihydroxy(methoxy)[?]dione
    • 3-O-methyllagic acid
    • SCHEMBL2355138
    • FS-6832
    • HY-N7430
    • 6,7,13-trihydroxy-14-methoxy-2,9-dioxatetracyclo[6.6.2.04,16.011,15]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
    • CHEMBL564351
    • 3-Methyl ellagic acid
    • C15H8O8
    • AKOS040734809
    • 6,7,13-trihydroxy-14-methoxy-2,9-dioxatetracyclo[6.6.2.0?,(1)?.0(1)(1),(1)?]hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
    • DA-60281
    • 6,7,13-trihydroxy-14-methoxy-2,9-dioxatetracyclo(6.6.2.04,16.011,15)hexadeca-1(15),4,6,8(16),11,13-hexaene-3,10-dione
    • 3-O-methylellagic acid
    • Inchi： 1S/C15H8O8/c1-21-11-7(17)3-5-9-8-4(15(20)23-13(9)11)2-6(16)10(18)12(8)22-14(5)19/h2-3,16-18H,1H3
    • InChI Key： FAARLWTXUUQFSN-UHFFFAOYSA-N
    • SMILES： O1C(C2C=C(C(=C3C=2C2=C1C(=C(C=C2C(=O)O3)O)OC)O)O)=O

Computed Properties

  • Exact Mass: 316.02191721g/mol
  • Monoisotopic Mass: 316.02191721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 123Ų

3-O-methylellagic acid Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

3-O-methylellagic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
PHL82590-10MG
3-O-methylellagic acid
 51768-38-8
10mg
 ¥9090.34 2025-01-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
93026-10MG
3-
 51768-38-8 analytical standard
10MG
 9284.78 2021-05-13
ChemScence
CS-0128296-5mg
3-O-Methylellagic acid
 51768-38-8
5mg
 $980.0 2022-04-27
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
PHL82590-10MG
51768-38-8
10MG
 ￥11088.79 2023-01-06
MedChemExpress
HY-N7430-5mg
3-O-Methylellagic acid
 51768-38-8
5mg
 ￥9800 2022-05-18
PhytoLab
82590-50mg
3-Methyl ellagic acid
 51768-38-8 ≥ 90.0 %
50mg
 €1962 2023-10-25
PhytoLab
82590-250mg
3-Methyl ellagic acid
 51768-38-8 ≥ 90.0 %
250mg
 €9265 2023-10-25
PhytoLab
82590-500mg
3-Methyl ellagic acid
 51768-38-8 ≥ 90.0 %
500mg
 €17440 2023-10-25
PhytoLab
82590-1000mg
3-Methyl ellagic acid
 51768-38-8 ≥ 90.0 %
1000mg
 €32700 2023-10-25
MedChemExpress
HY-N7430-1mg
3-O-Methylellagic acid
 51768-38-8
1mg
 ￥3045 2025-04-16

3-O-methylellagic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:51768-38-8)3-O-Methylellagic acid
Order Number:A1031199
Stock Status:in Stock
Quantity:1mg/5mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 16:45
Price ($):382.0/1141.0
Email:sales@amadischem.com

3-O-methylellagic acid Related Literature

Related Categories

51768-38-8 (3-O-methylellagic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:51768-38-8)3-O-Methylellagic acid
A1031199
Purity:99%/99%
Quantity:1mg/5mg
Price ($):382.0/1141.0
Email